Cas no 1702454-80-5 (Cyclohexanemethanol, α-(2-amino-1-methylethyl)-1-methyl-)

• Product Name: Cyclohexanemethanol, α-(2-amino-1-methylethyl)-1-methyl-
• CAS No: 1702454-80-5
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5275575
• Update Time: 2025-10-29

Cyclohexanemethanol, α-(2-amino-1-methylethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, α-(2-amino-1-methylethyl)-1-methyl-

• Inchi： 1S/C11H23NO/c1-9(8-12)10(13)11(2)6-4-3-5-7-11/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： AAAFQVNUSOKUSI-UHFFFAOYSA-N
• SMILES： C(C1(CCCCC1)C)(O)C(C)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on Cyclohexanemethanol, α-(2-amino-1-methylethyl)-1-methyl-

Introduction to Cyclohexanemethanol, α-(2-amino-1-methylethyl)-1-methyl- and Its Significance in Modern Chemical Research

Cyclohexanemethanol, α-(2-amino-1-methylethyl)-1-methyl-, with the CAS number 1702454-80-5, is a compound of growing interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structural features, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. The unique arrangement of functional groups within its molecular framework makes it a valuable candidate for further investigation, particularly in the development of novel therapeutic agents and fine chemicals.

The compound's structure comprises a cyclohexane ring substituted with a hydroxymethyl group at the α-position and an isobutylamine moiety at the corresponding β-position. This specific configuration imparts distinct chemical properties that are of significant interest to researchers. The presence of both an alcohol and an amine function allows for diverse reactivity, making Cyclohexanemethanol, α-(2-amino-1-methylethyl)-1-methyl- a versatile intermediate in organic synthesis. Its ability to participate in nucleophilic additions, condensation reactions, and other transformations makes it a promising building block for more complex molecules.

In recent years, there has been a surge in research focused on developing innovative methodologies for the synthesis and application of such multifunctional compounds. The demand for high-purity intermediates in pharmaceutical manufacturing has driven the exploration of efficient synthetic routes that minimize side reactions and maximize yield. Cyclohexanemethanol, α-(2-amino-1-methylethyl)-1-methyl- has emerged as a key intermediate in several synthetic pathways, particularly those involving the construction of complex heterocyclic structures. These structures are often found in biologically active molecules, making the compound's role in drug discovery particularly noteworthy.

One of the most compelling aspects of Cyclohexanemethanol, α-(2-amino-1-methylethyl)-1-methyl- is its potential as a precursor for the synthesis of pharmacologically active compounds. The compound's dual functionality allows for selective modifications at both the hydroxymethyl and amino positions, enabling the construction of diverse molecular architectures. This flexibility is crucial in medicinal chemistry, where the precise arrangement of functional groups can significantly influence a molecule's biological activity. Recent studies have demonstrated its utility in the preparation of analogs of known therapeutic agents, highlighting its importance as a synthetic intermediate.

The field of computational chemistry has also played a significant role in understanding the reactivity and potential applications of Cyclohexanemethanol, α-(2-amino-1-methylethyl)-1-methyl-. Advanced computational methods have been employed to predict reaction outcomes and optimize synthetic routes with remarkable accuracy. These tools have enabled researchers to design experiments that would be otherwise impractical or impossible, leading to faster discovery and development processes. The integration of computational chemistry with traditional experimental approaches has significantly accelerated progress in this area.

Moreover, the environmental impact of chemical synthesis has become an increasingly important consideration in modern research. The development of greener synthetic methodologies that minimize waste and reduce energy consumption is a priority for many laboratories. Cyclohexanemethanol, α-(2-amino-1-methylethyl)-1-methyl- offers several advantages in this context due to its compatibility with catalytic processes that can improve efficiency while reducing environmental burdens. For instance, transition metal-catalyzed reactions have been explored as means to achieve selective transformations without excessive byproduct formation.

The pharmaceutical industry has also shown interest in leveraging Cyclohexanemethanol, α-(2-amino-1-methylethyl)-1-methyl- for the development of new drug candidates. Its structural features make it amenable to modifications that can enhance pharmacokinetic properties such as solubility and bioavailability. Additionally, its role as a scaffold for peptidomimetics has been explored, where it can be used to create molecules that mimic peptide functions but with improved stability and reduced immunogenicity.

In conclusion, Cyclohexanemethanol, α-(2-amino-1-methylethyl)-1-methyl, with CAS number 1702454-80-5, represents a fascinating compound with significant potential in both academic research and industrial applications. Its unique structural features and versatile reactivity make it an invaluable intermediate in organic synthesis and drug development. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemical science.